2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate

• IUPAC Name: 1-(1-diphenylphosphoryloxy-2,2,2-trifluoroethyl)-4-fluorobenzene
• InChI: InChI=1S/C20H15F4O2P/c21-16-13-11-15(12-14-16)19(20(22,23)24)26-27(25,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14,19H
• InChI Key: CROLSFSRTGJEEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)OC(C3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C20H15F4O2P
• Molecular Weight: 394.3 g/mol

Description

2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate, also known as TFE-P, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. This compound is a member of the phosphonate family and is widely used as a reagent in organic synthesis. TFE-P has been found to exhibit various biochemical and physiological effects, making it a promising candidate for several research applications.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate is not fully understood, but it is believed to involve the formation of a stable intermediate that can undergo various reactions. This compound has been found to be a potent inhibitor of acetylcholinesterase, which is an enzyme that plays a crucial role in the nervous system. This compound has also been found to exhibit antibacterial and antifungal activity, which makes it a promising candidate for the development of new antibiotics.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, which makes it a potential candidate for cancer therapy. This compound has also been found to exhibit anti-inflammatory activity, which makes it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate is its versatility as a reagent in organic synthesis. This compound can be used to prepare a wide range of chiral phosphine ligands, which have found applications in various chemical reactions. However, one of the limitations of this compound is its toxicity, which makes it challenging to handle in the laboratory. Special precautions need to be taken while handling this compound, and it should be used only by trained personnel.

Future Directions

There are several future directions for the research on 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate. One of the most promising directions is the development of new chiral phosphine ligands using this compound. These ligands can be used in various chemical reactions, including asymmetric synthesis, which is a crucial area of research in organic chemistry. Another promising direction is the use of this compound as a potential candidate for cancer therapy. Further research is needed to understand the mechanism of action of this compound in cancer cells and to develop more effective cancer therapies using this compound.
Conclusion:
In conclusion, this compound is a versatile compound that has found widespread applications in scientific research. It is a potent reagent in organic synthesis and has been found to exhibit various biochemical and physiological effects. This compound has several advantages and limitations for laboratory experiments, and special precautions need to be taken while handling it. There are several future directions for research on this compound, including the development of new chiral phosphine ligands and the use of this compound in cancer therapy.

Synthesis Methods

The synthesis of 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate involves the reaction of diphenylphosphinic acid with 4-fluorobenzaldehyde and trifluoroacetaldehyde. The reaction is carried out in the presence of a base catalyst and results in the formation of this compound as a white crystalline solid. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the molar ratio of the reactants.

Scientific Research Applications

2,2,2-trifluoro-1-(4-fluorophenyl)ethyl diphenylphosphinate has been extensively used in scientific research for various applications. One of the most significant applications of this compound is in the synthesis of chiral phosphine ligands. This compound is a versatile reagent that can be used to prepare a wide range of chiral phosphine ligands, which have been found to exhibit excellent catalytic activity in various chemical reactions.